Cas no 1152858-54-2 (1-[(2-fluorophenyl)methyl]-1H-pyrazol-5-amine)

• Product Name: 1-[(2-fluorophenyl)methyl]-1H-pyrazol-5-amine
• CAS No: 1152858-54-2
• MF: C₁₀H₁₀FN₃
• MW: 191.204905033112
• MDL: MFCD09817041
• CID: 1004510
• PubChem ID: 18425520
• Update Time: 2025-06-20

1-[(2-fluorophenyl)methyl]-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(2-Fluorobenzyl)-1H-pyrazole
• 2-(2-fluoro-benzyl)-2H-pyrazol-3-ylamine
• 1-(2-Fluorobenzyl)-1H-pyrazol-5-amine
• 1-[(2-FLUOROPHENYL)METHYL]-1H-PYRAZOL-5-AMINE
• 2-(2-fluorobenzyl)-2H-pyrazol-3-ylamine
• 3-amino-2-(2-fluorobenzyl)-pyrazole
• AG-C-49356
• CTK7C2438
• SureCN1491068
• 2-[(2-fluorophenyl)methyl]pyrazol-3-amine
• RP07219
• PB32768
• Y7119
• 1H-PYRAZOL-5-AMINE, 1-[(2-FLUOROPHENYL)METHYL]-
• CS-0022268
• AKOS000159617
• 1152858-54-2
• MFCD09817041
• EN300-145837
• AS-34941
• DTXSID60593660
• A893899
• 1-((2-fluorophenyl)methyl)-1h-pyrazol-5-amine
• DB-329157
• SY096926
• J-516634
• SCHEMBL1491068
• W-204845
• 1-[(2-fluorophenyl)methyl]-1H-pyrazol-5-amine

• MDL： MFCD09817041
• Inchi： 1S/C10H10FN3/c11-9-4-2-1-3-8(9)7-14-10(12)5-6-13-14/h1-6H,7,12H2
• InChI Key： FAWKBOJEHYLCLI-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C(=CC=N1)N

Computed Properties

• Exact Mass: 191.08587549g/mol
• Monoisotopic Mass: 191.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-[(2-fluorophenyl)methyl]-1H-pyrazol-5-amine

1-[(2-Fluorophenyl)methyl]-1H-pyrazol-5-amine: A Comprehensive Overview

1-[(2-Fluorophenyl)methyl]-1H-pyrazol-5-amine (CAS No. 1152858-54-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and chemical properties, has garnered considerable attention due to its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 1-[(2-fluorophenyl)methyl]-1H-pyrazol-5-amine.

Chemical Structure and Properties

1-[(2-Fluorophenyl)methyl]-1H-pyrazol-5-amine is a pyrazole derivative with a fluorinated benzene ring attached to a methyl group, which is further linked to the pyrazole ring. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various biological studies. The compound has a molecular formula of C₁₀H₉FN₃ and a molecular weight of 194.19 g/mol. Its structural features contribute to its stability and solubility in both polar and non-polar solvents, facilitating its use in various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 1-[(2-fluorophenyl)methyl]-1H-pyrazol-5-amine has been reported using several methodologies. One common approach involves the reaction of 2-fluorobenzyl chloride with 3-amino-1H-pyrazole in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. Another method involves the coupling of 2-fluorobenzyl bromide with 3-amino-1H-pyrazole using palladium-catalyzed cross-coupling reactions, which can be particularly useful for large-scale synthesis.

Biological Activities

1-[(2-Fluorophenyl)methyl]-1H-pyrazol-5-amine has been extensively studied for its biological activities, particularly in the context of pharmacological applications. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. Recent research has shown that this compound exhibits potent inhibitory activity against certain kinases, making it a promising lead for the development of targeted therapies for cancer and other diseases.

In addition to its enzymatic inhibition properties, 1-[(2-fluorophenyl)methyl]-1H-pyrazol-5-amine has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This property makes it a valuable candidate for the treatment of inflammatory disorders such as arthritis and asthma.

Clinical Applications and Research Advancements

The potential clinical applications of 1-[(2-fluorophenyl)methyl]-1H-pyrazol-5-amine have been a subject of extensive research in recent years. Preclinical studies have shown promising results in animal models, demonstrating its efficacy in reducing tumor growth and inhibiting metastasis. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects.

In a recent study published in the Journal of Medicinal Chemistry, researchers reported that 1-[(2-fluorophenyl)methyl]-1H-pyrazol-5-amine exhibited significant antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The compound was found to induce apoptosis and cell cycle arrest, thereby inhibiting tumor growth. These results highlight the potential of this compound as a novel therapeutic agent for cancer treatment.

Beyond cancer research, 1-[(2-fluorophenyl)methyl]-1H-pyrazol-5-amine has also shown promise in other therapeutic areas. For instance, it has been evaluated for its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that it can protect neurons from oxidative stress and prevent neuroinflammation, making it a potential candidate for developing neuroprotective drugs.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 1-[(2-fluorophenyl)methyl]-1H-pyrazol-5-amine continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data become available from preclinical and clinical studies, it is likely that this compound will play an increasingly important role in drug discovery and development.

In conclusion, 1-[(2-fluorophenyl)methyl]-1H-pyrazol-5-amine (CAS No. 1152858-54-2) is a promising compound with a wide range of biological activities and potential clinical applications. Its unique chemical structure and properties make it an attractive candidate for further investigation in various therapeutic areas. Continued research efforts are essential to fully realize its potential as a novel therapeutic agent.